Cas no 173530-15-9 (Heptanamide, 6-methyl-3-oxo-)

• Product Name: Heptanamide, 6-methyl-3-oxo-
• CAS No: 173530-15-9
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 1358046
• Update Time: 2024-08-17

Heptanamide, 6-methyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Heptanamide, 6-methyl-3-oxo-

• Inchi： 1S/C8H15NO2/c1-6(2)3-4-7(10)5-8(9)11/h6H,3-5H2,1-2H3,(H2,9,11)
• InChI Key： RQRDPLWYGFWKPM-UHFFFAOYSA-N
• SMILES： C(N)(=O)CC(=O)CCC(C)C

Computed Properties

• Exact Mass: 157.11035

Experimental Properties

• Density: 0.989±0.06 g/cm3(Predicted)
• Melting Point: 136 °C (decomp)
• Boiling Point: 291.1±23.0 °C(Predicted)
• PSA: 60.16
• pka: 12.38±0.46(Predicted)